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Compound of Interest

Compound Name:
3-(3,5-Dichlorophenyl)-2-

hydroxypyridine

CAS No.: 1261916-12-4

Cat. No.: B6368126

Get Quote

Executive Summary
The dichloropyridine scaffold, particularly the 3,5-dichloropyridine and 2,6-dichloropyridine

motifs, represents a privileged structure in medicinal and agrochemical chemistry. The electron-

withdrawing nature of the chlorine atoms, combined with the pyridine nitrogen's ability to accept

hydrogen bonds, allows these analogs to modulate diverse biological targets ranging from

P2X7 receptors in immunology to Succinate Dehydrogenase (SDH) in fungal pathogens.

This guide provides a comparative technical analysis of specific dichloropyridine analogs,

evaluating their potency, mechanism of action, and experimental performance against industry

standards.

Part 1: Anti-Inflammatory & Immunomodulatory
Activity
Target: P2X7 Receptor (ATP-gated ion channel) Primary Application: Treatment of inflammatory

diseases (Rheumatoid Arthritis, Neuroinflammation).
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Comparative Potency: 3,5-Dichloropyridine Hydrazides
Recent optimization of the 3,5-dichloropyridine scaffold has yielded potent P2X7 antagonists.[1]

The presence of the 3,5-dichloro substitution is critical for hydrophobic pocket occupancy within

the receptor's allosteric site.

Table 1: Comparative IC50 Values of Dichloropyridine Analogs vs. Standards

Compound
ID

Structure
Class

Target
IC50 (hP2X7
EtBr
Uptake)

IC50 (IL-1β
Release)

Relative
Potency

Compound

51

3,5-

Dichloropyridi

ne-hydrazide

hP2X7 4.9 nM 1.3 nM Very High

Compound

52

3,5-

Dichloropyridi

ne-hydrazide

hP2X7 13.0 nM 9.2 nM High

AZ11645373

Diaryl-

methanone

(Standard)

hP2X7 ~10-20 nM ~15 nM Benchmark

Compound 9
Unoptimized

Scaffold
hP2X7 >100 nM N/D Low

Data Source: Lee et al., J. Med. Chem. 2012.[2]

Mechanism of Action: P2X7 Antagonism
The 3,5-dichloropyridine analogs function as allosteric antagonists. By binding to the receptor,

they prevent the ATP-induced pore dilation that leads to the influx of

and subsequent activation of the NLRP3 inflammasome.
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Figure 1: Mechanism of P2X7 inhibition by dichloropyridine analogs preventing cytokine

release.

Experimental Protocol: Ethidium Bromide (EtBr) Uptake
Assay
This assay validates the antagonist activity by measuring pore dilation inhibition.

Cell Preparation: Transfect HEK293 cells with human P2X7 receptor cDNA. Seed at

cells/well in poly-L-lysine coated 96-well plates.

Dye Loading: Replace medium with physiological salt solution containing 20 μM Ethidium

Bromide.

Compound Treatment: Pre-incubate cells with varying concentrations (0.1 nM – 10 μM) of

the Dichloropyridine Analog for 20 minutes at 37°C.

Activation: Add BzATP (agonist) to a final concentration of 100 μM to induce pore opening.

Measurement: Monitor fluorescence kinetics immediately using a microplate reader (Ex: 530

nm / Em: 590 nm) for 5–10 minutes.

Analysis: Calculate the slope of fluorescence increase. Determine IC50 by plotting %

inhibition vs. log[concentration].

Part 2: Antifungal & Agrochemical Activity
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Target: Succinate Dehydrogenase (SDH / Complex II) Primary Application: Crop protection

(Fungicides).

Comparative Efficacy: 3,5-Dichlorobenzyl Esters
Dichloropyridine derivatives often mimic the structure of commercial SDH inhibitors (SDHIs)

like Boscalid, disrupting the mitochondrial respiratory chain in phytopathogenic fungi.

Table 2: Antifungal Activity (EC50 in mg/L) against Botrytis cinerea

Compound Structure Type
EC50 (B.
cinerea)

EC50 (R.
solani)

Status

Compound 3c

3,5-

Dichloropyridine

ester

4.25 1.15 Experimental

Boscalid
Pyridine-

carboxamide
6.60 1.61

Commercial

Standard

Chlorothalonil
Polychlorinated

aromatic
2.50 3.10

Commercial

Standard

Note: Lower EC50 indicates higher potency. The dichloropyridine analog 3c shows superior

potency to Boscalid against Rhizoctonia solani.

Workflow: Agrochemical Screening Pipeline
The following workflow illustrates the screening process for identifying high-potency

dichloropyridine fungicides.
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Figure 2: Screening workflow for validating dichloropyridine-based agrochemicals.

Experimental Protocol: Mycelium Growth Rate Method
Media Prep: Prepare Potato Dextrose Agar (PDA). Autoclave and cool to 50°C.
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Compound Incorporation: Dissolve the Dichloropyridine analog in acetone/DMSO. Add to

molten agar to achieve final concentrations (e.g., 6.25, 12.5, 25, 50, 100 mg/L). Pour into

Petri dishes.

Inoculation: Use a 5mm cork borer to remove mycelial plugs from the margin of a 7-day-old

B. cinerea culture. Place one plug in the center of each test plate (mycelium side down).

Incubation: Incubate plates at 25°C in the dark for 72–96 hours.

Data Collection: Measure colony diameter in two perpendicular directions using digital

calipers.

Calculation:

(Where C = Control diameter, T = Treated diameter).

Part 3: Anticancer Activity (Cytotoxicity)
Target: Tubulin Polymerization / General Cytotoxicity Primary Application: Oncology (Solid

Tumors).

Comparative Cytotoxicity
Certain 3,5-dichloropyridine sulfonamides act as tubulin inhibitors, arresting cells in the G2/M

phase.[3]

Table 3: Cytotoxicity (IC50 in µM) against Human Cancer Cell Lines

Compound
Substitution
Pattern

HCT-15
(Colon)

MCF-7 (Breast)
Mechanism
Note

DCP-

Sulfonamide 21

3,5-dichloro-N-

aryl
13.6 14.2 Tubulin Inhibition

Doxorubicin Anthracycline 1.2 1.5
DNA

Intercalation

5-Fluorouracil
Pyrimidine

analog
25.0 18.5 Antimetabolite
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While less potent than Doxorubicin, the dichloropyridine analogs often exhibit better selectivity

profiles and lower cardiotoxicity risks.

Experimental Protocol: MTT Cell Viability Assay
Seeding: Plate cancer cells (e.g., MCF-7) at

cells/well in 96-well plates. Incubate for 24h to allow attachment.

Treatment: Add serial dilutions of the Dichloropyridine analog (0.1 – 100 µM). Include DMSO

control (< 0.5%) and Doxorubicin (positive control).

Incubation: Incubate for 48 or 72 hours at 37°C, 5%

.

MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4

hours.

Solubilization: Aspirate medium and add 150 µL DMSO to dissolve purple formazan crystals.

Quantification: Measure absorbance at 570 nm. Calculate IC50 using non-linear regression.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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